Cas no 2137568-09-1 ((3-Ethoxyoxolan-3-yl)methanesulfinyl chloride)

• Product Name: (3-Ethoxyoxolan-3-yl)methanesulfinyl chloride
• CAS No: 2137568-09-1
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 5982275
• PubChem ID: 165840091
• Update Time: 2025-05-19

(3-Ethoxyoxolan-3-yl)methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-ethoxyoxolan-3-yl)methanesulfinyl chloride
• EN300-732840
• 2137568-09-1
• (3-Ethoxyoxolan-3-yl)methanesulfinyl chloride

• Inchi： 1S/C7H13ClO3S/c1-2-11-7(6-12(8)9)3-4-10-5-7/h2-6H2,1H3
• InChI Key： GGCLLBUXVMDMSP-UHFFFAOYSA-N
• SMILES： ClS(CC1(COCC1)OCC)=O

Computed Properties

• Exact Mass: 212.0273931g/mol
• Monoisotopic Mass: 212.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.7Ų

Additional information on (3-Ethoxyoxolan-3-yl)methanesulfinyl chloride

Introduction to (3-Ethoxyoxolan-3-yl)methanesulfinyl chloride (CAS No. 2137568-09-1)

(3-Ethoxyoxolan-3-yl)methanesulfinyl chloride is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2137568-09-1, features a unique structural framework that makes it a valuable intermediate in the synthesis of complex molecules. The presence of both an ethoxyoxolan moiety and a sulfinyl chloride group imparts distinct reactivity, enabling its use in various chemical transformations.

The ethoxyoxolan ring, a five-membered heterocyclic structure incorporating an oxygen atom, contributes to the compound's versatility in molecular design. This motif is frequently employed in medicinal chemistry due to its ability to mimic natural bioactive scaffolds, thereby facilitating the development of novel therapeutic agents. The sulfinyl chloride functionality, on the other hand, serves as a powerful electrophile, making the compound suitable for nucleophilic substitution reactions and further functionalization.

In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by advancements in biotechnology and computational chemistry. Compounds like (3-Ethoxyoxlan-3-yl)methanesulfinyl chloride play a pivotal role in this landscape by providing chemists with building blocks that can be readily incorporated into more complex structures. The compound's reactivity profile allows for efficient synthesis of pharmacophores targeting various disease mechanisms, including inflammatory disorders and oncological conditions.

Recent research has highlighted the utility of sulfinyl chlorides in the development of protease inhibitors, which are critical in treating conditions such as HIV and cancer. The (3-Ethoxyoxlan-3-yl)methanesulfinyl chloride derivative has been explored as a precursor in generating sulfonylurea analogs, which exhibit potent activity against enzymes involved in metabolic diseases. Studies have demonstrated its role in constructing novel sulfonamide-based drugs with improved pharmacokinetic properties.

The synthesis of (3-Ethoxyoxlan-3-yl)methanesulfinyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been employed to achieve high yields and purity. These techniques align with the broader trends in synthetic chemistry aimed at optimizing efficiency and sustainability.

The compound's applications extend beyond pharmaceuticals into materials science and agrochemicals. Its structural features make it a candidate for designing polymers with tailored properties or for developing novel agrochemical agents that interact selectively with biological targets. The versatility of (3-Ethoxyoxlan-3-yl)methanesulfinyl chloride underscores its importance as a versatile synthetic intermediate.

In conclusion, (3-Ethoxyoxlan-3-yl)methanesulfinyl chloride (CAS No. 2137568-09-1) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural attributes and reactivity make it indispensable in the synthesis of biologically active molecules. As research continues to uncover new applications and refine synthetic protocols, this compound will remain a cornerstone in the development of innovative chemical solutions.